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Compound of Interest

Compound Name: lopamidol-d8

Cat. No.: B12414478

This technical guide provides a comprehensive overview of the safety data for lopamidol-d8, a
deuterated analog of the nonionic, X-ray iodinated contrast agent, lopamidol.[1][2] Intended for
researchers, scientists, and professionals in drug development, this document summarizes key
safety, handling, and toxicological information. Given the limited availability of a specific Safety
Data Sheet (SDS) for the deuterated compound, this guide primarily leverages data from the
well-characterized parent compound, lopamidol, with the explicit understanding that the safety
and handling protocols are largely translatable.

Chemical and Physical Properties

lopamidol-d8 is the deuterium-labeled version of lopamidol.[1][2] The primary physical
difference is its molecular weight due to the presence of eight deuterium atoms. The key
chemical and physical properties are summarized below.
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Property Value Source
Molecular Formula C17H14D8I3N308 [3]
Molecular Weight 785.13 g/mol

5-[[(2S)-2-

hydroxypropanoyl]amino]-2,4,6
-triiodo-1-N,3-N-bis(1,1,3,3-

IUPAC Name ]
tetradeuterio-1,3-
dihydroxypropan-2-
yl)benzene-1,3-dicarboxamide
CAS Number 1795778-90-3
White crystalline, odorless
Appearance
powder
Solubility Soluble in water and methanol
] ] Decomposes without melting
Melting Point
(>273°C)
pKa (25 °C) 10.70

Toxicological Data

The toxicological profile of lopamidol has been extensively studied. It is generally considered to
have low toxicity upon acute exposure. The following table summarizes key toxicity data for
lopamidol, which is expected to be comparable for lopamidol-d8.
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Route of .

Y I —— Species LD50 Source
Oral Rat >49000 mg/kg
Intraperitoneal Rat 35000 mg/kg
Subcutaneous Rat >49000 mg/kg
Intravenous Rat 22044 mg/kg
Intraarterial Rat 13268 mg/kg
Oral Mouse >49000 mg/kg
Intraperitoneal Mouse 40825 mg/kg
Subcutaneous Mouse >49000 mg/kg
Intravenous Mouse 33000 mg/kg
Intracerebral Mouse 3000 mg/kg
Intravenous Dog 35000 mg/kg
Intravenous Rabbit 20000 mg/kg
Parenteral Rabbit 510 mg/kg

Health Effects:

o Acute Effects: lopamidol is not considered a significant irritant to the skin or eyes, though
direct contact may cause transient discomfort. Inhalation of small amounts is not expected to
cause symptoms. Ingestion of large amounts may lead to gastrointestinal issues like nausea,
vomiting, and diarrhea.

o Chronic Effects: There is limited evidence suggesting that skin contact may cause a
sensitization reaction in some individuals.

o Carcinogenicity and Mutagenicity: Studies on lopamidol have not shown it to be mutagenic.
Carcinogenicity data is not readily available.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of lopamidol-d8 are not
publicly available. However, the provided data for lopamidol would have been generated using
standardized OECD (Organisation for Economic Co-operation and Development) or similar
guidelines for acute toxicity testing. These generally involve the administration of the substance
to laboratory animals via different routes to determine the lethal dose (LD50).

Hazard Identification and Handling

Based on the available data for lopamidol, lopamidol-d8 is not classified as a hazardous
substance. However, standard laboratory precautions should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields are recommended.

Hand Protection: Wear suitable protective gloves.

Skin and Body Protection: A lab coat should be worn.

Respiratory Protection: Not typically required under normal use with adequate ventilation.
Handling and Storage:

o Handling: Avoid contact with skin and eyes. Avoid creating dust. Use in a well-ventilated

area.

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container. Protect from
light.

First Aid Measures:
 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Wash with soap and water.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12414478?utm_src=pdf-body
https://www.benchchem.com/product/b12414478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

 Ingestion: Rinse mouth. Get medical attention if symptoms occur.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of lopamidol-d8 in a
research setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12414478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Preparation

Review SDS for lopamidol

Y

Assess Risks for Planned Experiment

Y

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Proceed to Handling

Hangling
Y

Work in a Well-Ventilated Area

If $pill If Exposure
Spill & Exposure
\4
Weigh and Prepare Solutions Spill Occurs Exposure Occurs
Avoid Dust Generation Absorb with Inert Material Follow First Aid Procedures
T
/I'ask Complete
Waste & Disp#sal
Y
Collect Waste in Labeled Container Clean Spill Area

/

Dispose According to Institutional and Local Regulations

Click to download full resolution via product page

Safe Handling Workflow for lopamidol-d8.

Stability and Reactivity

lopamidol is a stable compound under normal conditions.
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» Conditions to Avoid: Presence of incompatible materials.

e Incompatible Materials: Avoid reaction with oxidizing agents. It is also noted that many
radiopaque contrast agents are incompatible with some antihistamines and other drugs in
vitro.

e Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of iodine and nitrogen oxides.

In conclusion, while a specific, comprehensive Safety Data Sheet for lopamidol-d8 is not
readily available, the extensive data on the parent compound, lopamidol, provides a solid
foundation for its safe handling and use in a research setting. By following standard laboratory
safety protocols and being aware of the information presented in this guide, researchers can
work with lopamidol-d8 with minimal risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. lopamidol-d8 Price from Supplier Brand Shanghai ChemSrc Trading Co., Ltd. on
Chemsrc.com [chemsrc.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for lopamidol-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414478#safety-data-sheet-sds-for-iopamidol-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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